Cas no 79785-59-4 (6-(Dodecyloxy)nicotinic acid)

• Product Name: 6-(Dodecyloxy)nicotinic acid
• CAS No: 79785-59-4
• MF: C₁₈H₂₉NO₃
• MW: 307.427765607834
• CID: 4191468
• PubChem ID: 3638998
• Update Time: 2025-06-05

6-(Dodecyloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(dodecyloxy)-
• 6-(DODECYLOXY)NICOTINIC ACID
• 6-(dodecyloxy)pyridine-3-carboxylic acid
• 79785-59-4
• SCHEMBL7548158
• 12N-176
• AKOS005080888
• 6-dodecoxypyridine-3-carboxylic Acid
• 6-(dodecyloxy)pyridine-3-carboxylicacid
• 6-(Dodecyloxy)nicotinic acid

• Inchi： 1S/C18H29NO3/c1-2-3-4-5-6-7-8-9-10-11-14-22-17-13-12-16(15-19-17)18(20)21/h12-13,15H,2-11,14H2,1H3,(H,20,21)
• InChI Key： XQCVYNSWJRJCIE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CN=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 307.21474379Da
• Monoisotopic Mass: 307.21474379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 59.4Ų

6-(Dodecyloxy)nicotinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Dodecyloxy)nicotinic acid

Recent Advances in the Study of 6-(Dodecyloxy)nicotinic Acid (CAS: 79785-59-4): A Comprehensive Research Brief

6-(Dodecyloxy)nicotinic acid (CAS: 79785-59-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 6-(Dodecyloxy)nicotinic acid as a versatile scaffold in medicinal chemistry. Its amphiphilic nature, attributed to the combination of a hydrophilic nicotinic acid moiety and a hydrophobic dodecyloxy chain, makes it an interesting candidate for drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of poorly water-soluble drugs, which is a critical challenge in pharmaceutical formulations.

One of the key findings in recent literature is the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated that 6-(Dodecyloxy)nicotinic acid can modulate inflammatory pathways by inhibiting specific enzymes such as cyclooxygenase-2 (COX-2). This activity suggests its possible utility in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these findings.

Another area of interest is the compound's application in nanotechnology. Due to its amphiphilic properties, 6-(Dodecyloxy)nicotinic acid has been utilized in the synthesis of micelles and liposomes for targeted drug delivery. Recent research has shown that these nanocarriers can effectively encapsulate hydrophobic drugs and release them in a controlled manner, thereby improving therapeutic efficacy and reducing side effects.

In addition to its pharmaceutical applications, 6-(Dodecyloxy)nicotinic acid has also been investigated for its role in chemical biology. Studies have explored its interactions with biological membranes and proteins, providing insights into its mechanism of action at the molecular level. These findings could pave the way for the development of novel therapeutics with improved specificity and reduced toxicity.

Despite these promising developments, challenges remain in the large-scale synthesis and commercialization of 6-(Dodecyloxy)nicotinic acid. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient methodologies. Furthermore, the compound's long-term safety profile and pharmacokinetic properties need to be thoroughly evaluated in preclinical and clinical studies.

In conclusion, 6-(Dodecyloxy)nicotinic acid (CAS: 79785-59-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug development and nanotechnology. Continued research efforts are essential to fully unlock its potential and address the existing challenges in its synthesis and application.